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Compound of Interest

Compound Name: 5-Iodo-6-methylpyrimidin-4-amine

Cat. No.: B186500 Get Quote

Application Notes and Protocols: 5-Iodo-6-
methylpyrimidin-4-amine
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling, storage, and quality control

of 5-Iodo-6-methylpyrimidin-4-amine. While specific experimental applications and detailed

toxicological data for this compound are not extensively documented in publicly available

literature, the following protocols are based on its chemical properties and the established

handling procedures for analogous pyrimidine derivatives.

Chemical and Physical Properties
A summary of the known and predicted physical and chemical properties of 5-Iodo-6-
methylpyrimidin-4-amine (CAS No. 83410-18-8) is presented in Table 1. This data is crucial

for understanding the compound's behavior and for designing appropriate experimental and

storage conditions.

Table 1: Physicochemical Properties of 5-Iodo-6-methylpyrimidin-4-amine
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Property Value Source

CAS Number 83410-18-8 ChemicalBook[1]

Molecular Formula C₅H₆IN₃ PubChem[2]

Molecular Weight 235.03 g/mol PubChem[2]

Appearance Off-white to light yellow solid ChemicalBook[1]

Boiling Point (Predicted) 318.7 °C at 760 mmHg ---

Density (Predicted) 2.017 g/cm³ ---

Refractive Index (Predicted) 1.687 ---

Solubility Insoluble in water. Fisher Scientific[3]

Storage Temperature
Room temperature; Keep in

dark place, Inert atmosphere.
ChemicalBook[1]

Note: Some physical properties are predicted and should be confirmed experimentally.

Safety and Handling Precautions
Due to the limited specific toxicity data for 5-Iodo-6-methylpyrimidin-4-amine, it is imperative

to handle this compound with caution, assuming it may be harmful. The safety protocols

outlined below are based on general guidelines for handling pyrimidine derivatives and

halogenated organic compounds.

2.1 Personal Protective Equipment (PPE)

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile rubber).

Body Protection: Wear a laboratory coat, long pants, and closed-toe shoes.

Respiratory Protection: For operations that may generate dust or aerosols, use a NIOSH-

approved respirator with an appropriate particulate filter.
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2.2 Engineering Controls

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the solid compound or preparing solutions.

Ensure eyewash stations and safety showers are readily accessible.

2.3 General Handling Procedures

Avoid inhalation of dust.

Avoid contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling.

Keep the container tightly closed when not in use.

2.4 First Aid Measures

In case of skin contact: Immediately wash with plenty of soap and water. Remove

contaminated clothing.

In case of eye contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.

If inhaled: Move the person into fresh air and keep comfortable for breathing.

If swallowed: Rinse mouth. Do NOT induce vomiting.

In all cases of exposure, seek immediate medical attention.

Storage Procedures
Proper storage is essential to maintain the integrity and stability of 5-Iodo-6-methylpyrimidin-
4-amine.
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Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.

[1]

Light and Air: Protect from light and moisture. The compound should be stored under an inert

atmosphere (e.g., argon or nitrogen).[1]

Incompatible Materials: Keep away from strong oxidizing agents.[3]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_US_CB3444456.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB3444456.aspx
https://www.fishersci.com/store/msds?partNumber=AAB24604&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage and Handling Workflow
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Wear Appropriate PPE
(Goggles, Gloves, Lab Coat)

Before Handling

Work in a Chemical Fume Hood

Weighing and Transfer

Dissolution in Appropriate Solvent

Dispose of Waste According to
Institutional and Local Regulations

Spills/Contaminated Materials

After Experiment
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Caption: General workflow for the safe storage and handling of 5-Iodo-6-methylpyrimidin-4-
amine.
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Experimental Protocols
The following are generalized protocols. Specific experimental conditions should be optimized

based on the nature of the research.

4.1 Preparation of a Stock Solution

Under a chemical fume hood, carefully weigh the desired amount of 5-Iodo-6-
methylpyrimidin-4-amine.

Transfer the solid to a volumetric flask.

Add a small amount of an appropriate organic solvent (e.g., DMSO, DMF) to dissolve the

solid completely.

Once dissolved, bring the solution to the final volume with the solvent.

Cap the flask and mix thoroughly by inversion.

Store the stock solution at an appropriate temperature, protected from light. For long-term

storage, aliquoting and freezing at -20°C or -80°C is recommended.

4.2 General Quality Control by Thin-Layer Chromatography (TLC)

Prepare a dilute solution of the compound in a suitable solvent.

Spot a small amount of the solution onto a TLC plate (e.g., silica gel 60 F254).

Develop the TLC plate in an appropriate mobile phase (e.g., a mixture of ethyl acetate and

hexane).

Visualize the spot under UV light (254 nm).

Calculate the retention factor (Rf) value and compare it with a reference standard if

available. A single spot indicates a high degree of purity.
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General Experimental Workflow

Start Prepare Stock Solution Quality Control (e.g., TLC)
Perform Experiment

(e.g., Synthesis, Biological Assay)
If Pure

Data Analysis End

Click to download full resolution via product page

Caption: A logical workflow for the general experimental use of 5-Iodo-6-methylpyrimidin-4-
amine.

Potential Applications in Research
Pyrimidine derivatives are a significant class of compounds in medicinal chemistry and drug

discovery due to their wide range of biological activities.[4][5][6][7] Halogenated pyrimidines, in

particular, are valuable intermediates in organic synthesis and can serve as building blocks for

more complex molecules.[8][9] The iodo-substitution offers a reactive site for various cross-

coupling reactions, making 5-Iodo-6-methylpyrimidin-4-amine a potentially useful precursor

for the synthesis of novel therapeutic agents. The pyrimidine core is found in numerous

anticancer, antimicrobial, and anti-inflammatory drugs.[6][7][10]

Given its structure, 5-Iodo-6-methylpyrimidin-4-amine could be investigated for its potential

as an inhibitor of various enzymes, such as kinases or dihydrofolate reductase, which are

common targets for pyrimidine-based drugs.[6]
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Potential Research Application Pathway
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Caption: A logical pathway for the utilization of 5-Iodo-6-methylpyrimidin-4-amine in drug

discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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